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Compound of Interest

Compound Name: Aniline hydrogen phthalate

Cat. No.: B1585193 Get Quote

For Immediate Release

This in-depth technical guide serves as a comprehensive resource for researchers, scientists,

and drug development professionals working with aniline hydrogen phthalate. This document

provides a detailed overview of the material's safety data, including its physicochemical

properties, toxicological profile, and established protocols for safe handling, storage, and

emergency procedures. The information herein is compiled and synthesized from multiple

safety data sheets (SDS) to ensure a thorough and robust guide.

Section 1: Physicochemical Properties
Aniline hydrogen phthalate is a nearly white, odorless crystalline powder.[1][2] A summary of

its key physicochemical properties is presented in Table 1 for easy reference and comparison.

Understanding these properties is crucial for the safe handling and storage of this compound.
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Property Value Source

Molecular Formula C₁₄H₁₃NO₄ [3][4][5]

Molecular Weight 259.26 g/mol [2][3][4][5][6]

CAS Number 50930-79-5 [5][6][7][8]

Melting Point 160 °C [3][6][9]

Boiling Point 402.51 °C (rough estimate) [3]

Density 0.857 g/mL at 20 °C [3]

Vapor Pressure 2.14E-06 mmHg at 25 °C [3]

Solubility Soluble in Methanol [3][9]

Appearance
Powder to crystal, white to

almost white
[1][3]

Table 1: Physicochemical Properties of Aniline Hydrogen Phthalate

Section 2: Toxicological Information and Hazard
Identification
Aniline hydrogen phthalate is classified as harmful if swallowed, in contact with skin, or if

inhaled.[1][7] It is known to cause skin and serious eye irritation.[1][7] Chronic exposure may

lead to adverse reproductive effects, and laboratory experiments have indicated mutagenic

effects.[1] Animal studies have also reported the development of tumors.[1] A key concern with

aniline and its compounds is the potential to cause methemoglobinemia, a condition where the

blood's ability to carry oxygen is reduced, leading to cyanosis.[1][10]
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Hazard
Classification

Category Statement Source

Acute Toxicity (Oral) Category 4 Harmful if swallowed [7]

Acute Toxicity

(Dermal)
Category 4

Harmful in contact

with skin
[7]

Acute Toxicity

(Inhalation)
Category 4 Harmful if inhaled [7]

Skin

Corrosion/Irritation
Category 2 Causes skin irritation [7]

Serious Eye

Damage/Irritation
Category 2A

Causes serious eye

irritation
[7]

Table 2: GHS Hazard Classification for Aniline Hydrogen Phthalate

Section 3: Safe Handling and Storage Protocols
Proper handling and storage procedures are paramount to ensure the safety of laboratory

personnel.

Handling:

Work with aniline hydrogen phthalate should be conducted in a well-ventilated area,

preferably within a chemical fume hood.[1]

Minimize dust generation and accumulation.[1]

Personnel should wear appropriate personal protective equipment (PPE), including

chemical-resistant gloves (e.g., butyl, neoprene, Viton), safety goggles, and a lab coat.[7][11]

[12] Nitrile gloves are not recommended for handling aniline.[12]

Avoid contact with skin, eyes, and clothing.[7]

Do not eat, drink, or smoke in areas where the chemical is handled.[7]
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Wash hands thoroughly after handling.[7]

Storage:

Store in a cool, dry, and dark place in a tightly closed container.[7]

The storage area should be well-ventilated and secure.[12]

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[7][12]

Section 4: Emergency Procedures
A clear and well-rehearsed emergency plan is critical when working with hazardous materials.

The following diagram outlines the logical workflow for responding to a chemical spill of aniline
hydrogen phthalate.
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Aniline Hydrogen Phthalate Spill Response Workflow

Spill Occurs

Evacuate Immediate Area & Alert Others

Assess Spill Size & Risk

Small Spill?

Don Appropriate PPE

Yes

Large Spill or Unknown Risk

No

Contain Spill with Inert Absorbent Material

Carefully Sweep or Scoop Material into a Labeled Waste Container

Decontaminate Spill Area

Dispose of Waste According to Regulations

Spill Response Complete

Contact Environmental Health & Safety (EHS)

Secure the Area & Await EHS Arrival

Click to download full resolution via product page

Caption: Logical workflow for handling a chemical spill of aniline hydrogen phthalate.
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First Aid Measures:

Inhalation: Remove the individual to fresh air and keep them in a position comfortable for

breathing.[7] If the person feels unwell, seek immediate medical attention.[7]

Skin Contact: Immediately remove all contaminated clothing.[7] Rinse the affected skin with

plenty of soap and water.[7] If skin irritation occurs, seek medical advice.[7]

Eye Contact: Rinse cautiously with water for several minutes.[7] Remove contact lenses if

present and easy to do.[7] Continue rinsing and seek medical attention if eye irritation

persists.[7]

Ingestion: Rinse mouth with water.[7] Do not induce vomiting.[1] Seek immediate medical

attention.[1]

Section 5: Fire-Fighting Measures
While aniline hydrogen phthalate is not classified as flammable, it can decompose at high

temperatures to produce poisonous fumes.[7]

Suitable Extinguishing Media: Dry chemical, foam, water spray, or carbon dioxide.[7]

Fire-Fighting Procedures: Firefighters should wear self-contained breathing apparatus

(SCBA) and full protective gear.[1] Fire-extinguishing work should be done from the

windward side to avoid hazardous vapors and fumes.[7]

Section 6: Accidental Release Measures
In the event of a spill, the primary objectives are to ensure personnel safety, contain the spill,

and decontaminate the area.

Personal Precautions: Evacuate non-essential personnel from the area.[7] Wear appropriate

personal protective equipment as outlined in Section 3.[7] Avoid breathing dust.[7]

Environmental Precautions: Prevent the spilled material from entering drains and waterways.

[7]
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Containment and Cleaning: For solid spills, carefully sweep or vacuum the material into a

suitable, labeled container for disposal.[1] Avoid generating dust.[1]

Section 7: Disposal Considerations
Dispose of aniline hydrogen phthalate and any contaminated materials in accordance with

local, regional, and national regulations.[7] Do not dispose of down the drain or in regular waste

streams.[12]

Disclaimer: This document is intended as a guide and does not replace a thorough review of

the manufacturer's Safety Data Sheet (SDS). Always consult the original SDS for the most

current and detailed information before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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